Cas no 88114-02-7 (Phenanthro[4,5-bcd]thiophene, 8-methyl-)

• Product Name: Phenanthro[4,5-bcd]thiophene, 8-methyl-
• CAS No: 88114-02-7
• MF: C₁₅H₁₀S
• MW: 222.304902553558
• CID: 4284618
• Update Time: 2026-05-14

Phenanthro[4,5-bcd]thiophene, 8-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenanthro[4,5-bcd]thiophene, 8-methyl-

Additional information on Phenanthro[4,5-bcd]thiophene, 8-methyl-

Introduction to Phenanthro[4,5-bcd]thiophene, 8-methyl- (CAS No. 88114-02-7)

Phenanthro[4,5-bcd]thiophene, 8-methyl- (CAS No. 88114-02-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) with a thiophene moiety, which imparts distinct electronic and optical properties. The presence of the 8-methyl group further modulates its reactivity and stability, making it an intriguing subject for both fundamental and applied studies.

The chemical structure of Phenanthro[4,5-bcd]thiophene, 8-methyl- consists of a fused ring system comprising three benzene rings and one thiophene ring. The thiophene ring introduces sulfur atoms into the molecular framework, which can significantly influence the compound's electronic properties. This structural feature makes it particularly suitable for applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices.

Recent research has highlighted the potential of Phenanthro[4,5-bcd]thiophene, 8-methyl- in the development of novel materials for optoelectronic devices. A study published in the Journal of Materials Chemistry C demonstrated that this compound exhibits excellent charge transport properties and high photoluminescence efficiency. These characteristics are attributed to its extended π-conjugation system and the presence of sulfur atoms, which facilitate efficient charge delocalization and energy transfer.

In the context of pharmaceutical research, Phenanthro[4,5-bcd]thiophene, 8-methyl- has shown promise as a lead compound for drug discovery. Its unique chemical structure provides a scaffold for the design and synthesis of bioactive molecules with potential therapeutic applications. For instance, a study in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anticancer activity against various human cancer cell lines. The mechanism of action involves the disruption of cellular processes such as DNA replication and protein synthesis.

The synthesis of Phenanthro[4,5-bcd]thiophene, 8-methyl- typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the cyclization of a substituted benzothiophene derivative followed by functional group manipulations to introduce the methyl group at the 8-position. This synthetic pathway has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

The physical properties of Phenanthro[4,5-bcd]thiophene, 8-methyl-, such as its melting point, solubility, and thermal stability, have been extensively characterized. These properties are crucial for understanding its behavior in different environments and applications. For example, its high thermal stability makes it suitable for use in high-temperature processes without degradation.

In terms of safety and environmental impact, studies have shown that Phenanthro[4,5-bcd]thiophene, 8-methyl- exhibits low toxicity and minimal environmental persistence when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and disposal to ensure environmental protection.

The future prospects for Phenanthro[4,5-bcd]thiophene, 8-methyl- are promising across multiple domains. In materials science, ongoing research aims to develop more efficient and cost-effective methods for synthesizing this compound on a larger scale. In pharmaceuticals, efforts are focused on optimizing its structure to enhance bioactivity and selectivity for specific therapeutic targets.

In conclusion, Phenanthro[4,5-bcd]thiophene, 8-methyl- (CAS No. 88114-02-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further exploration in both fundamental research and practical applications.